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Compound of Interest

Compound Name: m-Nitrobenzoyl azide

Cat. No.: B3051654

Introduction

m-Nitrobenzoyl azide is an organic compound that belongs to the class of acyl azides.
Characterized by the presence of both a nitro group and an azide group attached to a benzoyl
scaffold, this molecule is a high-energy, reactive intermediate primarily utilized in organic
synthesis. Its utility stems from the azide's ability to undergo various transformations, most
notably the Curtius rearrangement to form isocyanates, and its participation in cycloaddition
reactions. However, the same functional groups that make it synthetically valuable also render
it potentially hazardous. This guide provides an in-depth overview of the chemical properties,
stability, and handling protocols for m-nitrobenzoyl azide, tailored for professionals in
research and drug development.

Core Chemical Properties

m-Nitrobenzoyl azide is a white solid that is slightly soluble in water.[1][2] Its fundamental
properties are summarized below.
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Property Value Reference

Molecular Formula C7HaN4Os3 [31141[5]

Molecular Weight 192.13 g/mol [2][41[5]

CAS Number 3532-31-8 [41[6]

Appearance White precipitate/solid [1]

Melting Point 68 °C (Crude) [1]

Boiling Point Not available (Decomposes) [2][5]
Slightly soluble in water;

Solubility recrystallized from [11[2]

benzene/ligroin

Stability and Reactivity

Organic azides are energetic compounds known for their potential to decompose explosively

when subjected to heat, light, friction, or shock.[7][8] The stability of m-nitrobenzoyl azide is

influenced by the presence of two "explosophores™: the azide group and the nitro group.[7]

Stability Assessment Rules:

Two general guidelines can be used to assess the stability of organic azides:

o Carbon-to-Nitrogen Ratio (C/N): For m-nitrobenzoyl azide (C7H4N4Os), the C/N ratio is 7
carbons to 4 nitrogens (1.75). Azides with a C/N ratio between 1 and 3 can typically be

synthesized and isolated in small quantities but should be stored at low temperatures,

protected from light, and handled with extreme care.[7][9]

» Rule of Six: This rule suggests there should be at least six carbon atoms for each energetic

functional group.[7][9] With 7 carbons and two energetic groups (azide and nitro), m-

nitrobenzoyl azide does not meet this criterion, indicating a higher potential for instability.
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Stability Assessment for m-Nitrobenzoyl Azide

m-Nitrobenzoyl Azide

(C7H4aN40O3)

Structural Properties
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2 Energetic Groups
(Azide, Nitro)

Stability Rules

C/N Ratio Rule of Six
(7C /4N = 1.75) (7C /2 Groups = 3.5)

Conclusion:
Potentially Unstable.
Handle with Extreme Caution.
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Synthesis Workflow for m-Nitrobenzoyl Azide

m-Nitrobenzoic Acid
+ Thionyl Chloride

Reflux for 3 hours

Distill excess
Thionyl Chloride

Intermediate:
m-Nitrobenzoyl Chloride

m-Nitrobenzoyl Chloride Sodium Azide
in Acetone in Water

'

Precipitation of
Crude Product

Suction Filtration
and Washing

Final Product:
m-Nitrobenzoyl Azide (crude)
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Conceptual Application: Click Chemistry

m-Nitrobenzoyl Azide Alkyne-modified
((RENE)) Biomolecule

[3+2] Cycloaddition

Stable Triazole-linked
Conjugate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to m-Nitrobenzoyl Azide: Chemical
Properties and Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3051654#m-nitrobenzoyl-azide-chemical-properties-
and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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